2-Ethoxynaphthalene-1-carboxamide

• IUPAC Name: 2-ethoxynaphthalene-1-carboxamide
• InChI: InChI=1S/C13H13NO2/c1-2-16-11-8-7-9-5-3-4-6-10(9)12(11)13(14)15/h3-8H,2H2,1H3,(H2,14,15)
• InChI Key: YYMKVSDVKRAHED-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)N
• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol

Description

2-Ethoxynaphthalene-1-carboxamide is an organic compound. It is used in the synthesis of various pharmaceutical compounds.

Synthesis Analysis

The synthesis of carboxamides, such as 2-Ethoxynaphthalene-1-carboxamide, can be achieved through several methods. One common method involves the activation of carboxylic acid, which is then converted into activated derivatives such as anhydride, acyl imidazole, and acyl halide.

Chemical Reactions Analysis

Carboxamides play a leading role in the synthesis of bioactive products with anticancer, antifungal, and antibacterial properties. They are involved in several kinds of organic reactions, leading to the formation of several organic molecules with potent biological properties.

Physical And Chemical Properties Analysis

2-Ethoxynaphthalene-1-carboxamide is a white crystal with a density of 1.0640, a melting point of 35-37°C, and a boiling point of 282°C. It is insoluble in water but soluble in alcohol, ether, chloroform, carbon disulfide, petroleum ether, and toluene.

Scientific Research Applications

Acid-Catalyzed Ring Opening and Formation of Complex Compounds

Research by Gazizov et al. (2015) explored the acid-catalyzed ring opening in similar compounds, leading to the formation of dibenzoxanthenes, diarylmethanes, and calixarenes. These findings suggest potential applications in synthesizing complex organic compounds (Gazizov et al., 2015).

Inhibition of Photosynthetic Electron Transport

Studies by Goněc et al. (2017, 2013) and Kos et al. (2020) demonstrated that halogenated derivatives of naphthalene carboxamides, including 2-Ethoxynaphthalene-1-carboxamide, can inhibit photosynthetic electron transport in spinach chloroplasts. This property could be significant in developing herbicides or studying photosynthesis mechanisms (Goněc et al., 2017), (Goněc et al., 2013), (Kos et al., 2020).

Antibacterial and Antimycobacterial Properties

Goněc et al. (2013, 2015) and Kos et al. (2013) reported that certain naphthalene carboxamides exhibit antibacterial and antimycobacterial activities, suggesting their potential as templates for developing new antimicrobial agents (Goněc et al., 2013), (Goněc et al., 2015), (Kos et al., 2013).

Synthesis and Characterization of Complex Molecules

Aksenov et al. (2008) described the synthesis and acetylation of 2-ethoxynaphthalene, leading to various acylated products. This research contributes to the understanding of complex molecule synthesis (Aksenov et al., 2008).

Safety and Hazards

While specific safety and hazards information for 2-Ethoxynaphthalene-1-carboxamide was not found, it is generally recommended to keep such compounds and their empty containers away from heat and sources of ignition.

Future Directions

Future research could focus on developing reliable protocols to synthesize carboxamides in excellent yields. It is also hoped that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds.

Mechanism of Action

Target of Action

It’s known that compounds with a carboxamide moiety, like 2-ethoxynaphthalene-1-carboxamide, can form hydrogen bonds with a variety of enzymes and proteins, which in many cases, inhibits their activity .

Mode of Action

It’s plausible that the compound interacts with its targets through the formation of hydrogen bonds, given the presence of the carboxamide moiety . This interaction could lead to changes in the target proteins or enzymes, potentially inhibiting their activity.